3-(1-Hydroxy-2-methylpropylidene)-6-methyl-11-propan-2-yl-2-oxatricyclo[7.3.1.05,13]trideca-1(13),4,6,8,10-pentaen-12-one

• IUPAC Name: 3-(1-hydroxy-2-methylpropylidene)-6-methyl-11-propan-2-yl-2-oxatricyclo[7.3.1.05,13]trideca-1(13),4,6,8,10-pentaen-12-one
• InChI: InChI=1S/C20H22O3/c1-10(2)14-8-13-7-6-12(5)15-9-16(18(21)11(3)4)23-20(17(13)15)19(14)22/h6-11,21H,1-5H3
• InChI Key: VKCYKWVCBJEWAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C2C=C(C(=O)C3=C2C1=CC(=C(C(C)C)O)O3)C(C)C
• Molecular Formula: C20H22O3
• Molecular Weight: 310.4 g/mol

Description

The compound “(3Z)-3-(1-hydroxy-2-methylpropylidene)-11-isopropyl-6-methyl-2-oxatricyclo[7310?,(1)(3)]trideca-1(13),4,6,8,10-pentaen-12-one” is a complex organic molecule with a unique structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “(3Z)-3-(1-hydroxy-2-methylpropylidene)-11-isopropyl-6-methyl-2-oxatricyclo[7.3.1.0?,(1)(3)]trideca-1(13),4,6,8,10-pentaen-12-one” typically involves multiple steps, including the formation of the tricyclic core and the introduction of various substituents. Common synthetic routes may include:

Cyclization Reactions: Formation of the tricyclic core through cyclization reactions.

Functional Group Transformations: Introduction of hydroxy, isopropyl, and methyl groups through specific reagents and conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to maximize yield and purity. Techniques such as continuous flow chemistry and catalytic processes could be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

The compound can undergo various chemical reactions, including:

Oxidation: Conversion of hydroxy groups to carbonyl groups.

Reduction: Reduction of double bonds or carbonyl groups.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenating agents, nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Chemistry

In chemistry, this compound may be used as a building block for the synthesis of more complex molecules. Its unique structure can serve as a template for designing new materials.

Biology

In biological research, the compound could be investigated for its potential biological activity. Studies may focus on its interactions with enzymes or receptors.

Medicine

In medicine, the compound may be explored for its therapeutic potential. Its ability to interact with specific molecular targets could make it a candidate for drug development.

Industry

In industrial applications, the compound may be used in the production of specialty chemicals or materials. Its unique properties could be leveraged in various manufacturing processes.

Mechanism of Action

The mechanism of action of “(3Z)-3-(1-hydroxy-2-methylpropylidene)-11-isopropyl-6-methyl-2-oxatricyclo[7.3.1.0?,(1)(3)]trideca-1(13),4,6,8,10-pentaen-12-one” involves its interaction with specific molecular targets. These interactions may include binding to enzymes, receptors, or other biomolecules, leading to a cascade of biochemical events. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

(3Z)-3-(1-hydroxy-2-methylpropylidene)-11-isopropyl-6-methyl-2-oxatricyclo[7.3.1.0?,(1)(3)]trideca-1(13),4,6,8,10-pentaen-12-one: A similar compound with slight variations in its structure.

(3Z)-3-(1-hydroxy-2-methylpropylidene)-11-isopropyl-6-methyl-2-oxatricyclo[7.3.1.0?,(1)(3)]trideca-1(13),4,6,8,10-pentaen-12-one: Another similar compound with different substituents.

Uniqueness

The uniqueness of “(3Z)-3-(1-hydroxy-2-methylpropylidene)-11-isopropyl-6-methyl-2-oxatricyclo[7310?,(1)(3)]trideca-1(13),4,6,8,10-pentaen-12-one” lies in its specific arrangement of functional groups and its tricyclic core structure